Cas no 14418-30-5 (1,2,4,5-Tetrazin-3-amine,6-phenyl-)

• Product Name: 1,2,4,5-Tetrazin-3-amine,6-phenyl-
• CAS No: 14418-30-5
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 151693
• PubChem ID: 338835
• Update Time: 2025-04-19

1,2,4,5-Tetrazin-3-amine,6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazin-3-amine,6-phenyl-
• 6-phenyl-1,2,4,5-tetrazin-3-amine
• (6-phenyl-[1,2,4,5]tetrazin-3-yl)-amine
• 3-Amino-6-phenyl-1,2,4,5-tetrazin
• 3-Amino-6-phenyl-s-tetrazin
• 6-amino-3-phenyl-1,2,4,5-tetrazin
• 6-amino-3-phenyl-1,2,4,5-tetrazine
• 6-Phenyl-[1,2,4,5]tetrazin-3-ylamin
• 6-phenyl-[1,2,4,5]tetrazin-3-ylamine
• 6-Phenyl-1,2,4,5-tetraazin-3-ylamine
• AC1L7ONV
• NSC363052
• SureCN2341041
• 14418-30-5
• NSC-363052
• SCHEMBL2341041
• DTXSID80320677
• 6-Phenyl-1,2,4,5-tetraazin-3-ylamine #
• 1,2,4,5-Tetrazin-3-amine, 6-phenyl-

• Inchi： 1S/C8H7N5/c9-8-12-10-7(11-13-8)6-4-2-1-3-5-6/h1-5H,(H2,9,12,13)
• InChI Key： SRKIOURBMJJDMZ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NN=C(N)N=1

Computed Properties

• Exact Mass: 173.07031
• Monoisotopic Mass: 173.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 418.2°Cat760mmHg
• Flash Point: 236.1°C
• Refractive Index: 1.651
• PSA: 77.58
• LogP: 1.09700